Cas no 2680680-03-7 (benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro4.5decan-8-ylcarbamate)

• Product Name: benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro4.5decan-8-ylcarbamate
• CAS No: 2680680-03-7
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 5620661
• PubChem ID: 165931186
• Update Time: 2025-06-14

benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro4.5decan-8-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680680-03-7
• benzyl N-[8-(2-hydroxyethyl)-1,4-dioxaspiro[4.5]decan-8-yl]carbamate
• EN300-28296347
• benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro4.5decan-8-ylcarbamate

• Inchi： 1S/C18H25NO5/c20-11-10-17(6-8-18(9-7-17)23-12-13-24-18)19-16(21)22-14-15-4-2-1-3-5-15/h1-5,20H,6-14H2,(H,19,21)
• InChI Key： RIHGBNXDRMVXNW-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(CCO)(CC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro4.5decan-8-ylcarbamate

Comprehensive Overview of Benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro[4.5]decan-8-ylcarbamate (CAS No. 2680680-03-7)

In the realm of organic chemistry and pharmaceutical research, benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro[4.5]decan-8-ylcarbamate (CAS No. 2680680-03-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic and carbamate functionalities, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular architecture, featuring a 1,4-dioxaspiro[4.5]decane core, offers versatility in chemical modifications, making it a valuable intermediate in drug discovery and material science.

The benzyl carbamate moiety in this compound is particularly noteworthy, as it is often associated with enhanced stability and bioavailability in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such scaffolds in optimizing lead compounds. For instance, researchers are increasingly leveraging machine learning algorithms to predict the binding affinity of derivatives of benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro[4.5]decan-8-ylcarbamate against therapeutic targets, a topic frequently searched in academic databases.

From a synthetic perspective, the hydroxyethyl side chain in this molecule provides a handle for further functionalization, enabling the creation of diverse analogs. This flexibility aligns with the growing demand for green chemistry and sustainable synthesis methods, as industries seek to minimize environmental impact. A common query among chemists is how to efficiently introduce biocompatible groups into such frameworks, and this compound serves as an excellent case study.

Another area of interest is the compound's potential role in prodrug development. The 1,4-dioxaspiro[4.5]decane system can act as a protective group for ketones or aldehydes, a strategy often employed to improve drug delivery. This aspect is frequently explored in forums discussing controlled release formulations, a hot topic in pharmaceutical sciences. Additionally, the spirocyclic structure is known to confer conformational rigidity, which can enhance selectivity in biological interactions—a key consideration in precision medicine.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro[4.5]decan-8-ylcarbamate. These methods are often discussed in the context of quality control and structural elucidation, addressing another common search query among professionals. Furthermore, the compound's solubility and stability profiles are critical for its application in formulation science, a field that has seen increased interest due to advancements in nanotechnology.

In summary, benzyl N-8-(2-hydroxyethyl)-1,4-dioxaspiro[4.5]decan-8-ylcarbamate (CAS No. 2680680-03-7) represents a multifaceted compound with broad relevance in modern chemistry. Its structural features align with current research priorities, including drug discovery, sustainable synthesis, and advanced material design. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial settings.